Cas no 32016-28-7 (Benzyl 5-aminopyrazole-4-carboxylate)

• Product Name: Benzyl 5-aminopyrazole-4-carboxylate
• CAS No: 32016-28-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD03426023
• CID: 88946
• PubChem ID: 4360500
• Update Time: 2025-04-18

Benzyl 5-aminopyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-aminopyrazole-4-carboxylate
• 5-Aminopyrazole-4-carboxylic acid benzyl ester
• benzyl 5-amino-1H-pyrazole-4-carboxylate
• 5-amino-1H-pyrazole-4-carboxylic acid benzyl ester
• 5-Aminopyrazol-4-carbonsaeurebenzylester
• SCHEMBL2701264
• MFCD03426023
• benzyl5-amino-1H-pyrazole-4-carboxylate
• SCHEMBL17730705
• ETHYLENEGLYCOLDILAURATE
• DTXSID30402351
• AKOS024318949
• 32016-28-7
• AS-76055
• FT-0622810
• DB-114292

• MDL： MFCD03426023
• Inchi： 1S/C11H11N3O2/c12-10-9(6-13-14-10)11(15)16-7-8-4-2-1-3-5-8/h1-6H,7H2,(H3,12,13,14)
• InChI Key： QBEUXDWEKIOSIL-UHFFFAOYSA-N
• SMILES： O(C(C1C=NNC=1N)=O)CC1C=CC=CC=1
• BRN： 791498

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81A^2
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1.8

Experimental Properties

• Color/Form: Odorless grayish yellow powder
• Density: 1.342
• Melting Point: 121-123°C
• Boiling Point: 449.5°Cat760mmHg
• Flash Point: 225.6°C
• Refractive Index: 1.653
• PSA: 81.00000
• LogP: 1.93010
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Benzyl 5-aminopyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)